![molecular formula C17H18N2O3S B382101 2-[(2-Methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 300815-08-1](/img/structure/B382101.png)
2-[(2-Methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Description
Molecular Structure Analysis
The molecular structure of 2-[(2-Methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide consists of a benzothiophene core with an attached carboxamide group. The methoxybenzoyl moiety contributes to its overall structure. For a visual representation, refer to the chemical structure diagrams available in relevant literature .
Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent Development
This compound may serve as a precursor or a lead compound in the development of new therapeutic agents. Its structural complexity allows for interactions with various biological targets, which could be exploited to design drugs with specific actions, such as enzyme inhibition or receptor modulation .
Pharmacology: Drug Delivery Systems
In pharmacology, the compound’s physicochemical properties, such as solubility and stability, can be studied to develop advanced drug delivery systems. These systems aim to optimize the bioavailability and efficacy of drugs, potentially improving patient outcomes .
Biochemistry: Enzyme Reaction Studies
Biochemists might investigate this compound’s role in enzyme-catalyzed reactions. It could act as an inhibitor or activator for certain enzymes, providing insights into enzyme mechanisms and aiding in the design of enzyme-based assays .
Materials Science: Organic Semiconductor Research
The compound’s molecular structure suggests potential applications in materials science, particularly in the development of organic semiconductors. Its electronic properties could be harnessed for use in organic light-emitting diodes (OLEDs) or photovoltaic cells .
Chemical Engineering: Process Optimization
In chemical engineering, this compound could be used to optimize chemical processes. Its reactivity and interaction with other chemicals can be studied to improve yields, reduce waste, and enhance the overall efficiency of chemical production .
Environmental Science: Pollutant Removal
Lastly, the compound’s ability to interact with various substances could be utilized in environmental science for the removal of pollutants. It might be incorporated into filtration systems or used in chemical treatments to capture and neutralize hazardous materials .
properties
IUPAC Name |
2-[(2-methoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-22-12-8-4-2-6-10(12)16(21)19-17-14(15(18)20)11-7-3-5-9-13(11)23-17/h2,4,6,8H,3,5,7,9H2,1H3,(H2,18,20)(H,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCVTVVMLZPHZQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
<0.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47200996 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
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